Cas no 7659-47-4 (Butanenitrile,4-chloro-3-methyl-)
7659-47-4 structure
Product Name:Butanenitrile,4-chloro-3-methyl-
Butanenitrile,4-chloro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile,4-chloro-3-methyl-
- 4-chloro-3-methylbutanenitrile
- 4-chloro-3-methylbutyronitrile
- 1-Cyan-3-chlor-2-methylpropan
- 3-chloro-2-methylpropylcyanide
- NSC 76586
- SCHEMBL9176570
- NSC76586
- DTXSID101306555
- AKOS006386924
- 7659-47-4
- EINECS 231-625-9
- NS00045563
- NSC-76586
-
- Inchi： 1S/C5H8ClN/c1-5(4-6)2-3-7/h5H,2,4H2,1H3
- InChI Key： XRNJHVNFTYNNAO-UHFFFAOYSA-N
- SMILES： ClCC(C)CC#N
Computed Properties
- Exact Mass: 117.03500
- Monoisotopic Mass: 117.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 81.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.011
- Boiling Point: 197.9°C at 760 mmHg
- Flash Point: 74°C
- Refractive Index: 1.428
- PSA: 23.79000
- LogP: 1.77498
Butanenitrile,4-chloro-3-methyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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